Cas no 1260780-99-1 (1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 1260780-99-1
• MF: C₁₁H₈F₄O₂
• MW: 248.173637390137
• CID: 4583328
• PubChem ID: 75481707
• Update Time: 2025-06-08

1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• Z1778350534
• 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

• Inchi： 1S/C11H8F4O2/c12-8-4-6(10(1-2-10)9(16)17)3-7(5-8)11(13,14)15/h3-5H,1-2H2,(H,16,17)
• InChI Key： UHHHXFUMRLHTJJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 282.9±40.0 °C at 760 mmHg
• Flash Point: 124.9±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

1-3-Fluoro-5-(Trifluoromethyl)phenylcyclopropane-1-carboxylic Acid (CAS No. 1260780-99-1): A Comprehensive Overview

1-3-Fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 1260780-99-1) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its fluorinated and trifluoromethylated aromatic ring and cyclopropane carboxylic acid moiety, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular formula of 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid is C₁₂H₈F₄O₂, and its molecular weight is approximately 264.19 g/mol. The compound's structural complexity and the presence of multiple functional groups contribute to its diverse chemical properties and potential biological activities. The fluorine atoms in the molecule enhance its lipophilicity and metabolic stability, while the carboxylic acid group provides a reactive site for conjugation and esterification reactions.

Recent studies have explored the potential of 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves disrupting bacterial cell membranes, leading to cell death. This makes it a potential lead compound for the development of new antibiotics to combat drug-resistant infections.

The pharmacokinetic properties of 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid have also been extensively studied. Its high lipophilicity allows for good absorption through biological membranes, while the presence of the carboxylic acid group enhances its solubility in aqueous environments. These properties contribute to its favorable bioavailability and distribution in vivo. Furthermore, the compound's metabolic stability ensures that it remains active for an extended period, which is crucial for maintaining therapeutic efficacy.

In terms of toxicity, preliminary studies have indicated that 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid has a relatively low toxicity profile at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects. Preclinical studies in animal models have shown no significant adverse effects at doses up to 50 mg/kg, suggesting that it may be safe for human use.

The synthesis of 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid involves several steps, including the formation of the cyclopropane ring and the introduction of the fluorine and trifluoromethyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 1-3-fluoro-5-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 1260780-99-1) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers a range of biological activities, including anti-inflammatory and antimicrobial properties, making it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to explore its full potential, with promising results indicating its suitability for various clinical applications.